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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308 Get Quote

An In-Depth Technical Guide to the Chemical Properties of TRIS Maleate Salt

Introduction
Tris(hydroxymethyl)aminomethane maleate salt, commonly referred to as TRIS maleate, is an

organic compound formed from the reaction of Tris(hydroxymethyl)aminomethane (TRIS or

Trizma®) and maleic acid.[1][2] This salt is frequently utilized in biochemical and

pharmaceutical research as a buffering agent, particularly for creating buffer solutions with a

lower pH buffering range than standard TRIS-HCl buffers.[2] Its applications are found in

various growth media, tissue preparations, and as a diluent or washing buffer in experimental

workflows.[2][3] This guide provides a comprehensive overview of the core chemical properties,

experimental protocols for their determination, and key considerations for researchers,

scientists, and drug development professionals.

Core Chemical and Physical Properties
The fundamental properties of TRIS maleate salt are summarized below, providing a quick

reference for laboratory use.
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Property Value Source

Synonyms

Trizma® maleate,

Tris(hydroxymethyl)aminometh

ane maleate salt,

Tromethamine maleate salt

[1][4][5]

CAS Number 72200-76-1 [1][4]

Molecular Formula
C₈H₁₅NO₇ (often cited)[1][4] or

C₄H₁₁O₃N•C₄H₄O₄[5]
[1][4][5]

Molecular Weight 237.21 g/mol [4][5]

Appearance White crystalline solid [4][6]

Melting Point 104 - 106 °C [4]

Effective pH Range 6.5 - 9.7 (as a buffer solution) [7]

Solubility Profile
TRIS maleate is a white solid that is soluble in water and alcohol solvents at room temperature.

[6] While specific quantitative data for TRIS maleate salt is not readily available in all solvents,

the solubility of its parent compound, TRIS base, provides a useful reference.

Solvent Solubility of TRIS Base

Water ~550 g/L at 25°C

Ethylene Glycol 79.1 mg/mL

Methanol Soluble

Ethanol Solubility decreases compared to water

Acetonitrile Limited solubility, may precipitate

The solubility of TRIS and its salts is influenced by temperature, with solubility generally

increasing as the temperature rises.[8] The pH of the solution can also affect solubility.[8] For

applications involving organic solvents like acetonitrile or methanol, it is recommended to
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empirically test the solubility at the desired concentration and solvent ratio to avoid

precipitation.[9]

pKa and Buffering Capacity
The buffering capacity of TRIS is a key property. The pKa of the conjugate acid of TRIS is

approximately 8.07 at 25°C, which gives it an effective buffering range between pH 7.1 and 9.1.

[10] TRIS maleate buffers are used to prepare solutions with a lower effective pH buffering

capacity than standard TRIS buffers.[2]

A critical consideration for researchers is the temperature dependence of TRIS buffers. The pH

of a TRIS buffer solution decreases by approximately 0.028 units for every 1°C increase in

temperature.[11][12][13] Therefore, it is essential to adjust the pH of the buffer at the

temperature at which it will be used.[13]
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Buffering Mechanism

Effective Buffering Range

pKa ≈ 8.07
(at 25°C)

Tris
(Deprotonated Form) pH 7.1 <---> pH 9.1

Tris-H+
(Protonated Form)

 H+ release H+ uptake
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Start

Prepare 1mM TRIS
Maleate Solution

in 0.15M KCl

Acidify to pH ~2.0
with 0.1M HCl

Titrate with 0.1M NaOH

Record pH after
each addition

pH > 12.0?

No

Plot pH vs. Volume NaOH

Yes

Determine pKa from
Inflection Point

End

 

Start

Add Excess TRIS Maleate
to Solvent

Agitate at Constant Temp
(e.g., 24h)

Separate Solid and Liquid
(Centrifuge/Settle)

Sample Supernatant
(Filter if needed)

Analyze Concentration
(e.g., HPLC, UV-Vis)

End
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Start

Prepare Multiple Batches
of Buffer Solution

Store at Accelerated Conditions
(↑ Temp, ↑ Humidity)

and Real-Time Conditions

Pull Samples at
Defined Timepoints

Test Critical Attributes
(pH, Appearance, etc.)

Analyze Data and
Predict Shelf Life

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8112308?utm_src=pdf-body-img
https://www.benchchem.com/product/b8112308?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8112308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. TRIS maleate salt [himedialabs.com]

2. TRIS MALEATE | 72200-76-1 [chemicalbook.com]

3. medchemexpress.com [medchemexpress.com]

4. TRIS MALEATE - Safety Data Sheet [chemicalbook.com]

5. scbt.com [scbt.com]

6. chembk.com [chembk.com]

7. Tris, (hydroxymethyl) aminomethane maleate - Delta Microscopies
[deltamicroscopies.com]

8. What is the solubility of Tris in water? - Blog [hbynm.com]

9. Solubility of Tris in aqueous organic solvent - Chromatography Forum [chromforum.org]

10. Tris - Wikipedia [en.wikipedia.org]

11. Tris Buffer - Sharebiology [sharebiology.com]

12. Tris buffer pH 7.5 (1 M) for molecular biology [itwreagents.com]

13. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [Chemical properties of TRIS maleate salt]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8112308#chemical-properties-of-tris-maleate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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